molecular formula C12H13F3N2S B8389323 Methanethione, 1-piperazinyl[2-(trifluoromethyl)phenyl]-

Methanethione, 1-piperazinyl[2-(trifluoromethyl)phenyl]-

Cat. No.: B8389323
M. Wt: 274.31 g/mol
InChI Key: XCUUPNXLEWJEKY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methanethione, 1-piperazinyl[2-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C12H13F3N2S and its molecular weight is 274.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methanethione, 1-piperazinyl[2-(trifluoromethyl)phenyl]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methanethione, 1-piperazinyl[2-(trifluoromethyl)phenyl]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H13F3N2S

Molecular Weight

274.31 g/mol

IUPAC Name

piperazin-1-yl-[2-(trifluoromethyl)phenyl]methanethione

InChI

InChI=1S/C12H13F3N2S/c13-12(14,15)10-4-2-1-3-9(10)11(18)17-7-5-16-6-8-17/h1-4,16H,5-8H2

InChI Key

XCUUPNXLEWJEKY-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C(=S)C2=CC=CC=C2C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-(2-trifluoromethylthiobenzoyl)piperazine-1-carboxylic acid tert-butyl ester (2.1 g, 5.61 mmol) in dichloromethane and trifluoroacetic acid (30 mL, 2:1) was stirred at ambient temperature overnight, the solvents were removed by evaporation. The residue was dissolved in ethyl acetate, and washed with aqueous saturated NaHCO3 and brine, dried over anhydrous Na2SO4 and concentrated to give piperazin-1-yl-(2-trifluoromethylphenyl)methanethione (1.47 g, 5.36 mmol) which was used directly for next step without further purification.
Name
4-(2-trifluoromethylthiobenzoyl)piperazine-1-carboxylic acid tert-butyl ester
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

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